Methyl 2-((1-(phenylcarbamoyl)piperidin-4-yl)sulfonyl)acetate
Overview
Description
“Methyl 2-((1-(phenylcarbamoyl)piperidin-4-yl)sulfonyl)acetate” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals . Piperidines are important synthetic fragments for designing drugs .
Chemical Reactions Analysis
The reactivity of this compound would depend on the specific structure and the conditions under which it is reacted. Piperidine derivatives can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
Synthesis of Bioactive Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, serving as building blocks for various bioactive compounds. Methyl 2-((1-(phenylcarbamoyl)piperidin-4-yl)sulfonyl)acetate can be used to synthesize substituted piperidines, which are present in many pharmaceuticals .
Development of Anticancer Agents
Research indicates that piperidine derivatives exhibit potential anticancer properties. This compound could be employed in the synthesis of novel anticancer agents, contributing to the development of targeted cancer therapies .
Creation of Antimicrobial and Antifungal Medications
The antimicrobial and antifungal activities of piperidine derivatives make them valuable in creating new medications to combat infectious diseases. This compound’s structural features may enhance the efficacy of such drugs .
Analgesic and Anti-inflammatory Drug Design
Piperidine derivatives are known for their analgesic and anti-inflammatory effects. Methyl 2-((1-(phenylcarbamoyl)piperidin-4-yl)sulfonyl)acetate could be instrumental in designing drugs to alleviate pain and reduce inflammation .
Alzheimer’s Disease and Antipsychotic Treatments
Compounds with a piperidine moiety have shown promise in treating neurological disorders. This compound could play a role in synthesizing treatments for Alzheimer’s disease and as antipsychotic medication .
Antihypertensive and Cardiovascular Drug Development
Due to the pharmacophoric features of piperidine derivatives, they are used in antihypertensive and cardiovascular drugs. This compound could aid in developing new treatments for hypertension and heart-related conditions .
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 2-[1-(phenylcarbamoyl)piperidin-4-yl]sulfonylacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5S/c1-22-14(18)11-23(20,21)13-7-9-17(10-8-13)15(19)16-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZPQNSAPLCCORD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CS(=O)(=O)C1CCN(CC1)C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-((1-(phenylcarbamoyl)piperidin-4-yl)sulfonyl)acetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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